N-(2-furylmethyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-2,4-dioxo-1H-pyrimidine-6-carboxamide
• InChI: InChI=1S/C10H9N3O4/c14-8-4-7(12-10(16)13-8)9(15)11-5-6-2-1-3-17-6/h1-4H,5H2,(H,11,15)(H2,12,13,14,16)
• InChI Key: AZNKVFDQJVLSEO-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)C2=CC(=O)NC(=O)N2
• Molecular Formula: C10H9N3O4
• Molecular Weight: 235.20 g/mol

Description

N-(2-furylmethyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C10H9N3O4 and its molecular weight is 235.20 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 235.05930578 g/mol and the complexity rating of the compound is 391. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Oxidative Rearrangement and Synthesis of Furan Derivatives

Research has demonstrated the oxidative rearrangement of furan-2-carboximidamides, leading to the synthesis of 2-acylaminofurans, which are structurally similar to the target compound. These derivatives are noted for their potential in cycloaddition reactions and the synthesis of novel furan-containing compounds, highlighting their relevance in organic synthesis and potential pharmacological applications (Bobošíková et al., 2001).

Synthesis of Dihydropyrimidinone-Isatin Hybrids

Another area of application involves the synthesis of dihydropyrimidinone-isatin hybrids, which have been evaluated as non-nucleoside HIV-1 reverse transcriptase inhibitors. This research signifies the compound's utility in the development of new therapeutic agents against HIV (Devale et al., 2017).

Development of Bimetallic Composite Catalysts

The compound has been used as a ligand in the development of bimetallic boron-containing heterogeneous catalysts for the Suzuki reaction in aqueous media. This research underscores its potential application in catalysis, particularly in the synthesis of heterobiaryls containing furyl and thienyl rings, which are important in pharmaceuticals and agrochemicals (Bumagin et al., 2019).

Inhibitors of NF-κB and AP-1 Gene Expression

Studies have also explored the structure-activity relationship of compounds related to N-(2-furylmethyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxamide, particularly as inhibitors of transcription mediated by NF-κB and AP-1 transcription factors. These findings have implications for the development of new anti-inflammatory and anticancer drugs (Palanki et al., 2000).